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Executive Summary

This technical guide provides a comprehensive review of 3-Methoxypropylamine (MOPA), a
versatile primary amine with significant applications across various industries. Initially
misidentified as Butyl(3-methoxypropyl)amine, this document clarifies the subject compound
as MOPA and delves into its chemical and physical properties, synthesis methodologies, and
principal uses, with a particular focus on its role as a corrosion inhibitor. This whitepaper also
presents a comparative analysis with related compounds, detailed experimental protocols for
its synthesis and evaluation, and quantitative data to support its efficacy. The information is
intended for researchers, scientists, and professionals in drug development and other relevant
fields to facilitate a deeper understanding and application of this important chemical
intermediate.

Introduction to 3-Methoxypropylamine (MOPA)

3-Methoxypropylamine, also known as MOPA, is a clear, colorless liquid with an ammonia-like
odor.[1] It is a primary amine that is completely miscible with water and most common organic
solvents.[1] Its bifunctional nature, containing both a primary amine and an ether group,
contributes to its utility in a wide range of applications. MOPA is a crucial intermediate in the
synthesis of various organic molecules and finds extensive use as a corrosion inhibitor, a
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component in the production of pharmaceuticals and dyes, a surfactant, and in water treatment

processes.[2][3]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methoxypropylamine is presented in

Table 1. This data is essential for its handling, storage, and application in various experimental

and industrial settings.

Table 1: Physicochemical Properties of 3-Methoxypropylamine (MOPA)

Property Value Reference(s)
CAS Number 532-73-0 [4]
Molecular Formula C4H11NO [4]
Molecular Weight 89.14 g/mol [5]
Appearance Colorless to yellow liquid [4]
Odor Amine-like [4]
Boiling Point 117-118 °C at 733 mmHg [6]
Melting Point -71°C [4]
Density 0.874 g/mL at 25 °C [6]
Flash Point 24 °C [4]
Autoignition Temperature 295 °C [4]

Vapor Pressure

12.0 mmHg at 20 °C

[4]

pH

11.5 (100 g/L solution at 20 °C)

[4]

Solubility

Miscible with water and most

organic solvents

[1]

Refractive Index (n20/D)

~1.417

Synthesis of 3-Methoxypropylamine
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3-Methoxypropylamine can be synthesized through various routes, with the catalytic
hydrogenation of 3-methoxypropionitrile being a common industrial method.[7] An alternative
route involves the reaction of 3-methoxypropanol with ammonia.

Synthesis via Catalytic Hydrogenation of 3-
Methoxypropionitrile

A detailed experimental protocol for this synthesis is provided below.
Experimental Protocol: Synthesis of MOPA from 3-Methoxypropionitrile[7]
o Materials and Equipment:

o 3-methoxypropionitrile (4009)

o Ethanol (209)

o Modified carrier nickel catalyst (129)

o 1000ml autoclave

o Filtration apparatus

o Distillation apparatus

e Procedure: a. Charge the 1000ml autoclave with 400g of 3-methoxypropionitrile, 20g of
ethanol, and 12g of the modified carrier nickel catalyst. b. Seal the autoclave and pressurize
it with hydrogen to 2.8 MPa. c. Stir the reaction mixture at this pressure for 2 hours. d. After
the reaction is complete, cool the autoclave to room temperature. e. Carefully vent the
excess hydrogen pressure. f. Filter the reaction mixture to remove the catalyst. g. Purify the
filtrate by fractional distillation under normal pressure. h. Collect the fraction boiling between
110-160 °C.

» Expected Outcome:

o This procedure is reported to yield approximately 354.099g of colorless and transparent 3-
methoxypropylamine, with a raw material conversion rate of 97.0% and a product yield of
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94.52%.[7]

Below is a workflow diagram illustrating this synthesis process.
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Synthesis of 3-Methoxypropylamine

Charge Autoclave:
- 3-Methoxypropionitrile
- Ethanol
- Nickel Catalyst

:

Pressurize with Hz2 to 2.8 MPa

i

Stir at 2.8 MPa for 2 hours

i

Cool to Room Temperature

i

Filter to Remove Catalyst

;

Fractional Distillation (110-160 °C)

3-Methoxypropylamine (MOPA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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